Cas no 14328-49-5 (L-beta,beta-Diethylalanine)

• Product Name: L-beta,beta-Diethylalanine
• CAS No: 14328-49-5
• MF: C₇H₁₅NO₂
• MW: 145.1995
• MDL: MFCD07369329
• CID: 120321
• PubChem ID: 10125066
• Update Time: 2025-07-15

L-beta,beta-Diethylalanine Chemical and Physical Properties

Names and Identifiers

• (S)-2-Amino-3-ethylpentanoic acid
• L-2-AMINO-3-ETHYLPENTANOIC ACID
• L-B,B-DIETHYLALANINE
• L-Norvaline, 3-ethyl-
• L-β,β-Diethylalanine
• A-Diethylalanine
• D-3-Ethyl-norvaline
• L-2-Amino-3-aethyl-pentansaeure
• L-3-Ethyl-2-amino-pentansaeure
• L-3-Ethylnorvaline
• L-Norvaline,3-ethyl
• R-Ethylnorvaline
• S-Ethylnorvaline
• 3-ethyl-L-Norvaline
• L-?,?-Diethylalanine
• EN300-312321
• 2(S)-Amino-3-ethylpentanoic Acid
• J-007788
• F79627
• (S)-2-Amino-3-ethylpentanoicacid
• SCHEMBL755924
• 14328-49-5
• L- beta , beta -Diethylalanine
• L-2-Amino-3-ethyl pentanoic acid
• (2S)-2-amino-3-ethylpentanoic acid
• J-007792
• IXLUUORVBOXZGB-LURJTMIESA-N
• CS-0295922
• L-beta,beta-Diethylalanine
• DB-344921
• DTXSID20435855
• BDBM18145

• MDL： MFCD07369329
• Inchi： InChI=1S/C7H15NO2/c1-3-5(4-2)6(8)7(9)10/h5-6H,3-4,8H2,1-2H3,(H,9,10)/t6-/m0/s1
• InChI Key： IXLUUORVBOXZGB-LURJTMIESA-N
• SMILES： CCC(CC)[C@@H](C(=O)O)N

Computed Properties

• Exact Mass: 145.11000
• Monoisotopic Mass: 145.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• Melting Point: >300°C
• PSA: 63.32000
• LogP: 1.53480

L-beta,beta-Diethylalanine Security Information

• Storage Condition：Hygroscopic, -20°C Freezer, Under Inert Atmosphere

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on L-beta,beta-Diethylalanine

Comprehensive Overview of L-beta,beta-Diethylalanine (CAS No. 14328-49-5): Properties, Applications, and Research Insights

L-beta,beta-Diethylalanine (CAS No. 14328-49-5) is a specialized non-proteinogenic amino acid derivative that has garnered significant attention in biochemical and pharmaceutical research. This compound, characterized by its unique diethyl-substituted beta-carbon structure, serves as a valuable building block in peptide synthesis and drug development. Its molecular formula, C₇H₁₅NO₂, and chiral L-configuration make it particularly useful for studying enzyme-substrate interactions and designing bioactive molecules.

In recent years, the demand for custom amino acid derivatives like L-beta,beta-Diethylalanine has surged due to advancements in peptide-based therapeutics and targeted drug delivery systems. Researchers frequently search for "CAS 14328-49-5 solubility" or "L-beta,beta-Diethylalanine synthesis protocol," reflecting its practical relevance. The compound's hydrophobic side chain enhances membrane permeability, a critical feature explored in blood-brain barrier penetration studies—a hot topic in neurodegenerative disease research.

The stereochemical properties of 14328-49-5 enable its use as a chiral auxiliary in asymmetric synthesis. Pharmaceutical chemists often investigate "L-beta,beta-Diethylalanine stability under physiological conditions" or its "role in modifying peptide pharmacokinetics." These queries align with industry trends toward precision medicine and personalized therapeutics, where tailored amino acid analogs play pivotal roles.

From a technical perspective, L-beta,beta-Diethylalanine exhibits a melting point range of 210-215°C and demonstrates moderate solubility in polar organic solvents. Its FT-IR spectrum shows characteristic N-H and C=O stretches at 3300 cm^-1 and 1720 cm^-1, respectively, which are frequently referenced in analytical method development. The compound's HPLC retention behavior is another commonly searched parameter for quality control purposes.

Emerging applications include its incorporation into bioactive peptide scaffolds for cancer immunotherapy and antimicrobial peptides. This correlates with growing public interest in "next-generation peptide drugs" and "amino acid-based biomaterials." The compound's metabolic stability also makes it attractive for developing proteolysis-resistant therapeutic peptides, addressing a major challenge in peptide drug development.

Environmental and safety studies confirm that CAS 14328-49-5 is biodegradable under standard OECD test conditions, a feature increasingly important for green chemistry initiatives. The scientific community continues to explore its potential in enzyme engineering and biocatalysis, particularly for creating artificial metalloenzymes with novel functions.

In summary, L-beta,beta-Diethylalanine represents a versatile tool for modern chemical biology, bridging fundamental research and applied pharmaceutical science. Its ongoing investigation reflects broader trends in structure-activity relationship optimization and rational drug design, making it a compound of enduring relevance in life sciences.